Cas no 116936-66-4 (2,3-dimethyl-2-phenylbutanal)

• Product Name: 2,3-dimethyl-2-phenylbutanal
• CAS No: 116936-66-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5784189
• PubChem ID: 13929665
• Update Time: 2025-10-20

2,3-dimethyl-2-phenylbutanal Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, α-methyl-α-(1-methylethyl)-
• 2,3-dimethyl-2-phenylbutanal

• Inchi： 1S/C12H16O/c1-10(2)12(3,9-13)11-7-5-4-6-8-11/h4-10H,1-3H3
• InChI Key： CCJJRXTYQSWOHW-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C)(C=O)C(C)C

Experimental Properties

• Density: 0.943±0.06 g/cm3(Predicted)
• Boiling Point: 69-70 °C(Press: 2 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2,3-dimethyl-2-phenylbutanal

2,3-Dimethyl-2-phenylbutanal: A Comprehensive Overview

2,3-Dimethyl-2-phenylbutanal, also known by its CAS number 116936-66-4, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique structure, which includes a phenyl group attached to a branched aldehyde moiety. The presence of the phenyl group and the aldehyde functional group makes it highly reactive and suitable for a wide range of chemical transformations.

The synthesis of 2,3-dimethyl-2-phenylbutanal can be achieved through several methods, including the oxidation of alcohols or the use of aldehyde precursors. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly production methods. For instance, researchers have explored the use of transition metal catalysts to enhance the yield and selectivity of this compound during its synthesis.

One of the most notable applications of 116936-66-4 is in the fragrance industry. Its distinctive aroma profile makes it a valuable ingredient in perfumes, cosmetics, and personal care products. The compound's ability to impart floral and woody notes has made it a popular choice among fragrance designers. Moreover, its stability under various environmental conditions ensures long-lasting performance in finished products.

In addition to its role in fragrances, 2,3-dimethyl-2-phenylbutanal has found applications in the food industry as a flavor enhancer. It is commonly used to add complexity to food products, particularly in baked goods and beverages. The compound's subtle sweetness and aromatic character make it an ideal additive for enhancing flavor profiles without overpowering other ingredients.

Recent studies have also highlighted the potential of 116936-66-4 in materials science. Researchers have investigated its use as a precursor for synthesizing advanced polymers and coatings. The compound's reactivity and compatibility with various polymerization techniques make it a promising candidate for developing high-performance materials with tailored properties.

The environmental impact of 2,3-dimethyl-2-phenylbutanal has also been a topic of interest in recent years. Scientists have conducted extensive studies to assess its biodegradability and toxicity levels. According to the latest findings, the compound exhibits moderate biodegradability under aerobic conditions, which aligns with current environmental regulations. However, further research is needed to optimize its degradation pathways and minimize its ecological footprint.

In conclusion, 2,3-dimethyl-2-phenylbutanal (CAS No: 116936-66-4) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to expand its utility in modern chemistry. As research progresses, this compound is expected to play an even more significant role in driving innovation across different sectors.